![molecular formula C5H2BrCl2N B1521684 6-Bromo-2,3-dichloropyridine CAS No. 1033820-08-4](/img/structure/B1521684.png)
6-Bromo-2,3-dichloropyridine
Overview
Description
6-Bromo-2,3-dichloropyridine is a halogenated heterocycle . It is a derivative of pyridine, which is an aromatic heterocyclic compound .
Molecular Structure Analysis
The molecular formula of 6-Bromo-2,3-dichloropyridine is C5H2BrCl2N . Its molecular weight is 226.89 . The InChI code is 1S/C5H2BrCl2N/c6-4-2-1-3(7)5(8)9-4/h1-2H .Physical And Chemical Properties Analysis
6-Bromo-2,3-dichloropyridine is a solid at room temperature . The storage temperature is 2-8°C .Scientific Research Applications
Molecular Structure Analysis
6-Bromo-2,3-dichloropyridine is used in the study of electron distribution and reactive sites on molecular surfaces, utilizing techniques like molecular electrostatic potential (MEP), electron localization function (ELF), and localized orbital locator (LOL) analysis .
Chemical Synthesis Intermediate
This compound serves as an intermediate in organic synthesis, particularly in the structural modification and synthesis of drug molecules and bioactive compounds .
Agricultural Chemistry
As a derivative of pyridine, it might be used in the synthesis of herbicides and insecticides, contributing to agricultural chemistry advancements .
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be used in proteomics research , which suggests that it may interact with proteins or other biomolecules in the cell.
Mode of Action
It is known that halogenated pyridines, such as 6-bromo-2,3-dichloropyridine, are often used in suzuki–miyaura coupling reactions . In these reactions, the halogenated pyridine acts as an electrophile, reacting with a boron reagent to form a new carbon-carbon bond .
Biochemical Pathways
Its use in suzuki–miyaura coupling reactions suggests that it may be involved in the synthesis of various organic compounds .
Result of Action
It is known that the compound can participate in suzuki–miyaura coupling reactions, leading to the formation of new carbon-carbon bonds . This suggests that it may play a role in the synthesis of various organic compounds.
properties
IUPAC Name |
6-bromo-2,3-dichloropyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2BrCl2N/c6-4-2-1-3(7)5(8)9-4/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBYIDUQXOFZISY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1Cl)Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2BrCl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50673905 | |
Record name | 6-Bromo-2,3-dichloropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50673905 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.88 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1033820-08-4 | |
Record name | 6-Bromo-2,3-dichloropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50673905 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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